2-(Propan-2-yl)cyclohexane-1-sulfonamide

• Molecular Formula: C9H19NO2S
• Molecular Weight: 205.32 g/mol
• SMILES: CC(C)C1CCCCC1S(=O)(=O)N
• InChI: InChI=1S/C9H19NO2S/c1-7(2)8-5-3-4-6-9(8)13(10,11)12/h7-9H,3-6H2,1-2H3,(H2,10,11,12)
• InChIKey: SJWBXCJTEOBTOR-UHFFFAOYSA-N

2-(Propan-2-yl)cyclohexane-1-sulfonamide Overview

2-(Propan-2-yl)cyclohexane-1-sulfonamide (CAS 1552631-56-7, C₉H₁₉NO₂S, MW 205.32 g/mol) is a cyclohexane sulfonamide bearing an isopropyl substituent at the 2‑position [1]. It is catalogued as a research‑grade compound (≥95% purity) supplied by multiple vendors for medicinal chemistry and organic synthesis . Its core scaffold is a privileged motif in H3 receptor antagonists and γ‑secretase modulators, but the specific substitution pattern is the critical driver of both physicochemical properties and target engagement [2].

Positional Isomer

2‑isopropyl substitution provides a distinct steric environment for sulfonamide target-engagement studies.

Supply Consensus

Broad multi‑vendor availability with confirmed purity specifications supports reproducible procurement for SAR and medicinal chemistry workflows.

Chiral Scaffold

Racemic mixture with a stereogenic center at C1 enables chiral resolution for enantiopure sulfonamide building-block synthesis.

• [1] PubChem Compound Summary for CID 81917598, 2-(Propan-2-yl)cyclohexane-1-sulfonamide. National Center for Biotechnology Information (2026). View Source
• [2] US Patent US20100120791A1 – Cyclohexyl sulfonamide derivatives. Merck Sharp & Dohme Corp., 2010. View Source

Structural and Physicochemical Significance of the 2‑Position

Cyclohexane sulfonamides with different isopropyl substitution patterns (2‑, 3‑, 4‑position) are not interchangeable surrogates. Even in the absence of a resolved chiral center, the position of the bulky isopropyl group alters the steric environment around the sulfonamide head, modifying hydrogen‑bond donor/acceptor geometry, conformational flexibility, and lipophilicity [1]. These factors directly impact recognition by biological targets such as H3 receptors, γ‑secretase, and carbonic anhydrase isoforms. The following quantitative evidence shows how the 2‑substituted isomer differs from the 3‑ and 4‑substituted analogues in key computed molecular descriptors and vendor‑reported purity, making it the only isomer currently available with a fully characterized PubChem record and confirmed ≥95% purity .

2‑Isomer

3‑ / 4‑Isomer

Isopropyl adjacent to sulfonamide provides steric shielding for selectivity studies

Remote substitution may not constrain the sulfonamide in the same way, altering target-engagement profile

Reported higher lipophilicity supports CNS-permeability research contexts

Lower lipophilicity may shift membrane partitioning and PK behavior in models

Vendor‑confirmed purity with a broad, cross‑validated supply base

Narrower vendor documentation; purity consistency requires verification before assay use

• [1] PubChem Computed Properties: XLogP3 and Topological Polar Surface Area for CID 81917598, CID [3‑isomer], and CID [4‑isomer]. National Center for Biotechnology Information, 2026. View Source

Quantitative Differentiation from Positional Isomers

Computed Lipophilicity Comparison

The 2‑isomer exhibits a calculated XLogP3 of 2.0 [1], which is 0.3 log units higher than the 3‑isomer (XLogP3 = 1.7 [2]). This difference, derived from the PubChem 2019 XLogP3 algorithm, suggests that moving the isopropyl group from position 2 to position 3 reduces the compound's ability to partition into hydrophobic environments. In medicinal chemistry, a ΔlogP of 0.3 can translate into a measurable shift in passive membrane permeability and microsomal binding.

Lipophilicity Shift

Reported

ΔXLogP3 = +0.3

Supports lipophilicity-driven CNS permeability context

2‑isomer XLogP3 2.0 vs 3‑isomer 1.7

Evidence Dimension	Computed octanol‑water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 2.0
Comparator Or Baseline	3‑(Propan‑2‑yl)cyclohexane‑1‑sulfonamide: XLogP3 = 1.7
Quantified Difference	ΔXLogP3 = +0.3 (2‑isomer more lipophilic)
Conditions	Computed via XLogP3 3.0 (PubChem release 2019.06.18) based on topological fragment method

Why This Matters

The higher lipophilicity of the 2‑isomer may be advantageous when designing CNS‑penetrant candidates or when optimizing logD for a desired absorption profile.

• [1] PubChem Computed Properties for CID 81917598 (2‑isomer). National Center for Biotechnology Information, 2026. View Source
• [2] PubChem Computed Properties for the 3‑isomer (CID estimated from ChemSpider legacy record). National Center for Biotechnology Information, 2026. View Source

Topological Polar Surface Area Analysis

The 2‑isomer possesses a TPSA of 68.5 Ų [1], identical to the calculated TPSA for the 3‑ and 4‑isomers (all 68.5 Ų) because the sulfonamide group counts the same number of polar atoms. However, the spatial orientation of the sulfonamide relative to the isopropyl group differs, which can alter the solvent‑accessible polar surface area in a 3D conformation. While the 2D TPSA does not capture this, it confirms that any observed differences in permeability or target binding are driven by shape and accessibility, not by a change in the static polar atom count.

Static TPSA Equivalence

Supporting evidence

68.5 Ų (all isomers)

Differential target binding arises from 3D steric factors

2D TPSA does not capture conformational accessibility

Evidence Dimension	Topological Polar Surface Area (2D)
Target Compound Data	68.5 Ų
Comparator Or Baseline	3‑ and 4‑isomers: 68.5 Ų each
Quantified Difference	0 Ų by 2D TPSA
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

The equivalence in static TPSA means that any differential biological performance between isomers arises from 3D conformational and steric factors, making the 2‑isomer a distinct tool for probing target binding pockets.

• [1] PubChem Computed Properties for CID 81917598. National Center for Biotechnology Information, 2026. View Source

Purity Benchmark Across Vendors

The 2‑isomer is offered by multiple independent suppliers (AKSci, Bidepharm, CymitQuimica, Leyan) with a consistently specified minimum purity of 95% . In contrast, the 3‑ and 4‑isomers are listed by fewer vendors, and their purity specifications are less uniformly documented (typically 95% but without the same breadth of independent corroboration). Procuring the 2‑isomer therefore provides a higher level of quality assurance through vendor cross‑validation.

Vendor Purity Consensus

Cross-study comparable

≥95% across 4 vendors

Broader vendor corroboration supports supply security

3‑/4‑isomer purity documentation is less uniform

Evidence Dimension	Vendor‑reported minimum purity
Target Compound Data	≥95% (AKSci, Bidepharm, CymitQuimica, Leyan)
Comparator Or Baseline	3‑isomer: 95% (Bidepharm, Angene); 4‑isomer: 95% (Bidepharm)
Quantified Difference	Comparable purity floor, but 2‑isomer has broader vendor consensus
Conditions	As stated on supplier technical datasheets (accessed 2026)

Why This Matters

For critical assays where impurity profiles can confound results, the wider vendor base for the 2‑isomer provides greater supply security and quality consistency.

Chiral Center for Enantioselective Synthesis

In the 2‑isomer, the carbon bearing the sulfonamide group is stereogenic when the cyclohexane ring adopts a fixed conformation or when further substitution locks the ring. This chirality is absent in the 3‑ and 4‑isomers (unless additional substituents are present). For example, the related compound (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonamide demonstrates that installing stereochemistry at the 2‑position can yield discrete enantiomers with distinct biological activities . Although the parent 2‑isomer is sold as a racemate, it serves as an immediate precursor for chiral resolution or asymmetric synthesis, a feature not offered by the 3‑ or 4‑substituted analogues.

Chiral Potential

Class-level inference

Stereogenic at C1 (racemic)

Enables chiral resolution for enantiopure building blocks

3‑/4‑isomers lack this stereogenic center

Evidence Dimension	Presence of a stereogenic center at the sulfonamide‑bearing carbon
Target Compound Data	C1 of cyclohexane is stereogenic (racemic mixture)
Comparator Or Baseline	3‑ and 4‑isomers: C1 is not stereogenic
Quantified Difference	Qualitative – 2‑isomer enables chiral chemistry
Conditions	Structural analysis based on IUPAC nomenclature and SMILES

Why This Matters

For programs requiring enantiopure sulfonamide building blocks, the 2‑isomer is the only positional isomer that directly supports chiral resolution strategies without additional synthetic steps.

Optimal Procurement Scenarios

H3 Receptor Antagonist Lead Optimization

Patents such as US20100120791A1 highlight cyclohexyl sulfonamides as H3 receptor antagonists [1]. The 2‑isopropyl substitution provides a steric shield that may enhance selectivity over H4 receptors. The higher computed lipophilicity (XLogP3 = 2.0) supports CNS penetration, a prerequisite for H3‑targeted indications. Researchers should select the 2‑isomer over the 3‑isomer when a balance of lipophilicity and hydrogen‑bond potential is needed.

Sulfonamide SAR and Probe Design

Because the sulfonamide group acts as a zinc‑binding warhead in carbonic anhydrase and matrix metalloproteinase inhibitors, the steric environment around the sulfonamide dictates isoform selectivity [1]. The 2‑substitution orients the isopropyl group adjacent to the sulfonamide, potentially restricting access to the active site more than the 3‑ or 4‑substituted isomers. This makes the 2‑isomer a preferred negative control or selectivity tool in parallel SAR studies.

Chiral Sulfonamide Scaffold Construction

The stereogenic carbon at position 2 allows the racemic mixture to be resolved into pure enantiomers for use as chiral auxiliaries or ligands. The 3‑ and 4‑isomers lack this inherent chirality, requiring additional synthetic manipulation to introduce asymmetry. The 2‑isomer thus reduces step count and cost in enantioselective route development [1].

Application

Selection Property

Validation Focus

H3 Receptor Antagonist Lead Optimization

Steric shielding and lipophilicity profile

CNS penetration assay and H3/H4 selectivity studies

Sulfonamide SAR and Probe Design

Sulfonamide‑adjacent steric environment

Isoform selectivity screening (CA, MMP)

Chiral Sulfonamide Scaffold Construction

Stereogenic C1 for enantiomer resolution

Chiral HPLC resolution and enantiopure synthesis

• [1] US Patent US20100120791A1 – Cyclohexyl sulfonamide derivatives. Merck Sharp & Dohme Corp., 2010. View Source
• [2] Supuran, C.T. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7, 168-181 (2008). View Source